4-Imidazolidinecarboxylic acid, 1-methyl-2-oxo-, methyl ester, (S)-
Overview
Description
4-Imidazolidinecarboxylic acid, 1-methyl-2-oxo-, methyl ester, (S)- is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as L-Proline methyl ester hydrochloride and has a molecular formula of C6H11NO3.
Mechanism Of Action
The mechanism of action of 4-Imidazolidinecarboxylic acid, 1-methyl-2-oxo-, methyl ester, (S)- is not fully understood. However, it has been suggested that this compound exerts its pharmacological effects by modulating the activity of various enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that 4-Imidazolidinecarboxylic acid, 1-methyl-2-oxo-, methyl ester, (S)- has a wide range of biochemical and physiological effects. It has been found to enhance the activity of antioxidant enzymes, reduce inflammation, and protect against oxidative stress. Additionally, this compound has been shown to improve cognitive function and memory in animal models.
Advantages And Limitations For Lab Experiments
One of the main advantages of using 4-Imidazolidinecarboxylic acid, 1-methyl-2-oxo-, methyl ester, (S)- in lab experiments is its low cost and ease of synthesis. However, one limitation of this compound is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 4-Imidazolidinecarboxylic acid, 1-methyl-2-oxo-, methyl ester, (S)-. One potential area of research is the development of new drug formulations that incorporate this compound for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in different scientific fields. Finally, researchers could investigate the potential use of this compound in combination with other drugs to enhance its pharmacological effects.
In conclusion, 4-Imidazolidinecarboxylic acid, 1-methyl-2-oxo-, methyl ester, (S)- is a promising compound with potential applications in various scientific fields. Its low cost and ease of synthesis make it an attractive candidate for further research and development. However, more studies are needed to fully understand its mechanism of action and potential applications in different scientific fields.
Synthesis Methods
The synthesis of 4-Imidazolidinecarboxylic acid, 1-methyl-2-oxo-, methyl ester, (S)- can be achieved through the reaction of L-proline with methyl chloroformate. The reaction proceeds in the presence of a base such as triethylamine and yields the desired compound in good yield. This method of synthesis is simple, efficient, and cost-effective, making it a popular choice among researchers.
Scientific Research Applications
4-Imidazolidinecarboxylic acid, 1-methyl-2-oxo-, methyl ester, (S)- has been extensively studied for its potential applications in various scientific fields. It has been found to have antioxidant, anti-inflammatory, and neuroprotective properties, making it a promising candidate for the treatment of various diseases.
properties
IUPAC Name |
methyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O3/c1-8-3-4(5(9)11-2)7-6(8)10/h4H,3H2,1-2H3,(H,7,10)/t4-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJANCGJMRIFZAV-BYPYZUCNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(NC1=O)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C[C@H](NC1=O)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70443324 |
Source
|
| Record name | 4-IMIDAZOLIDINECARBOXYLIC ACID, 1-METHYL-2-OXO-, METHYL ESTER, (S)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70443324 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Imidazolidinecarboxylic acid, 1-methyl-2-oxo-, methyl ester, (S)- | |
CAS RN |
168399-09-5 |
Source
|
| Record name | Methyl (4S)-1-methyl-2-oxo-4-imidazolidinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=168399-09-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-IMIDAZOLIDINECARBOXYLIC ACID, 1-METHYL-2-OXO-, METHYL ESTER, (S)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70443324 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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